2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran

Pharmaceutical Field

Application: 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran is a key intermediate in the manufacturing of the active pharmaceutical ingredient (API) Amiodarone hydrochloride.

Method of Application: The synthesis process includes the following steps:

Results: The synthesis process of the present invention is simple, environment friendly and high in yield.

Biological Field

Application: Analogs of Amiodarone including 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran were demonstrated to competitively inhibit 5′-T4 (thyroxine) deiodination.

Method of Application: The method of application in this case would involve the use of 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran as an inhibitor in biological assays studying the process of thyroxine deiodination.

Results: The results of such studies would provide insights into the role and mechanisms of thyroxine deiodination in biological systems, and how 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran and its analogs can affect this process.

2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran, with the CAS number 1951-26-4, is a chemical compound that serves as a key intermediate in the synthesis of Amiodarone hydrochloride, a widely used anti-arrhythmic medication. The molecular formula of this compound is C₁₉H₁₆I₂O₃, and it has a molecular weight of approximately 546.1 g/mol. Its structural characteristics include a benzofuran core substituted with a butyl group and a diiodo-hydroxybenzoyl moiety. The compound appears as a solid that can range in color from white to light yellow or light orange .

The chemical behavior of 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran is primarily defined by its functional groups. The compound can undergo various reactions typical of aromatic compounds, including electrophilic substitution and nucleophilic addition. Additionally, it may participate in reduction or oxidation reactions, particularly involving the hydroxyl group and the iodine substituents. These reactions are crucial for its conversion into Amiodarone and other derivatives .

As an intermediate in the synthesis of Amiodarone, 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran exhibits significant biological activity related to cardiovascular health. Amiodarone itself is known for its effectiveness in treating various arrhythmias, including ventricular tachycardia and atrial fibrillation. The compound's structural features contribute to its ion channel blocking properties, which are essential for its anti-arrhythmic effects .

The synthesis of 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran typically involves multi-step organic reactions. Key steps may include:

• Formation of the Benzofuran Core: This can be achieved through cyclization reactions involving appropriate precursors.
• Introduction of the Butyl Group: This is usually done via alkylation methods.
• Iodination: The introduction of iodine atoms at the 3 and 5 positions can be accomplished through electrophilic aromatic substitution.
• Hydroxylation: The hydroxyl group at the 4 position is introduced using hydroxylating agents.

These methods ensure that the compound retains its necessary functional groups for biological activity while facilitating efficient production .

The primary application of 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran is as an intermediate in the manufacture of Amiodarone hydrochloride. This medication is critical in treating life-threatening arrhythmias and managing various cardiac conditions. Additionally, research into its derivatives may yield compounds with enhanced therapeutic profiles or reduced side effects .

Studies on 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran often focus on its interactions within biological systems. As an analog of Amiodarone, it interacts with various ion channels and receptors involved in cardiac function. Research has shown that it can affect sodium and potassium channels, influencing cardiac action potentials and rhythm stability .

Several compounds share structural similarities with 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran, notably:

Uniqueness: While Amiodarone is well-known for its extensive clinical use, 2-Butyl-3-(3,5-diiodo-4-hydroxy benzoyl) benzofuran serves specifically as an important precursor in its synthesis. Its unique diiodo substitution pattern and hydroxyl group contribute to its specific reactivity and biological function that differ from those of other analogs like Dronedarone and Sotalol .

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